3-(1H-Indol-7-yl)prop-2-enoic acid

• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 3-(1H-indol-7-yl)prop-2-enoic acid
• InChI: InChI=1S/C11H9NO2/c13-10(14)5-4-8-2-1-3-9-6-7-12-11(8)9/h1-7,12H,(H,13,14)
• InChI Key: ZLIDDFODQOEXPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C=CC(=O)O)NC=C2

Description

3-(1H-Indol-7-yl)prop-2-enoic acid is a carboxylic acid derivative featuring a prop-2-enoic acid (acrylic acid) backbone conjugated to the 7-position of an indole ring. Indole derivatives are pivotal in medicinal chemistry due to their prevalence in natural products and bioactive molecules. The 7-substituted indole moiety is less commonly studied compared to 3- or 5-substituted analogs, which may confer unique electronic and steric properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position on the Indole Ring

3-(1H-Indol-3-yl)prop-2-enoic Acid Derivatives

• Example: 2-[(1H-Indol-3-yl)methyl]prop-2-enoic acid (CAS: N/A) Structure: Prop-2-enoic acid linked to the indole via a methyl group at position 3. Applications: Limited data, but indol-3-yl derivatives are often explored as kinase inhibitors or antimicrobial agents.

(2E)-3-(1H-Indol-5-yl)prop-2-enoic Acid (CAS: 179626-79-0)

• Structure: Prop-2-enoic acid directly conjugated to the indole at position 4.
• Properties: Higher planarity than 3-substituted analogs, which may improve π-π stacking in biological targets. Molecular weight: 187.2 g/mol; IUPAC name: (E)-3-(1H-indol-5-yl)prop-2-enoic acid .
• Applications : Used in fluorescence-based assays due to conjugated double bonds.

3-(1H-Indol-7-yl)prop-2-enoic Acid

• Hypothesized Properties :
  • Acidity : The electron-withdrawing indole ring (position 7) may increase carboxylic acid acidity compared to 3- or 5-substituted analogs.
  • Solubility : Likely lower than polar derivatives (e.g., hydroxyl-substituted indoles) due to reduced hydrogen-bonding capacity.

Functional Group Modifications

3-(Dimethylamino)-1-(1H-Indol-3-yl)prop-2-en-1-one

• Structure: Ketone group replaces the carboxylic acid; dimethylamino substituent on the acrylic chain.
• Key Findings : Serves as an intermediate in anticancer drug synthesis. Optimized synthesis achieved 98% purity under reflux conditions .
• Comparison : The ketone group reduces water solubility but enhances membrane permeability compared to carboxylic acid analogs.

2-(7-Methoxy-1H-indol-3-yl)-2-oxoacetic Acid

• Structure : Oxoacetic acid (α-keto acid) linked to a methoxy-substituted indole.
• Synthesis : Prepared via oxalyl chloride reaction with 7-methoxyindole, followed by NaHCO3 quenching .
• Reactivity : The α-keto group facilitates nucleophilic attacks, making it a candidate for enzyme inhibition studies.

Hydrogen Bonding and Crystallography

• Hydrogen Bonding: Carboxylic acid groups in prop-2-enoic acid derivatives form robust hydrogen-bonded networks, influencing crystal packing. Indole N–H groups further contribute to supramolecular assembly .